Cas no 64451-68-9 (Benzeneacetic acid,4-(2-methylbutyl)-)

• Product Name: Benzeneacetic acid,4-(2-methylbutyl)-
• CAS No: 64451-68-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 499888
• PubChem ID: 21322797
• Update Time: 2025-04-19

Benzeneacetic acid,4-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-methylbutyl)-
• Benzeneacetic acid, 4-(2-methylbutyl)- (9CI)
• Aceticacid, [p-(2-methylbutyl)phenyl]- (7CI)
• p-(2-Methylbutyl)phenylacetic acid
• 64451-68-9
• [4-(2-Methylbutyl)phenyl]acetic acid
• SCHEMBL11528750

• Inchi： 1S/C13H18O2/c1-3-10(2)8-11-4-6-12(7-5-11)9-13(14)15/h4-7,10H,3,8-9H2,1-2H3,(H,14,15)
• InChI Key： UXHSGVDWKGIYHU-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)CC(C)CC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 37.3